Cas no 1805283-07-1 (Methyl 6-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 6-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1805283-07-1
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4850629
• Update Time: 2025-05-20

Methyl 6-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C9H8ClF2NO2/c1-15-9(14)7-6(8(11)12)3-2-5(4-10)13-7/h2-3,8H,4H2,1H3
• InChI Key： BAGNGFULYMQNQQ-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C(C(F)F)C(C(=O)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylate

Recent Advances in the Application of Methyl 6-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylate (CAS: 1805283-07-1) in Chemical Biology and Pharmaceutical Research

Methyl 6-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylate (CAS: 1805283-07-1) is a versatile chemical intermediate that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its pyridine core and reactive chloromethyl and difluoromethyl substituents, serves as a key building block in the synthesis of various biologically active molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of enzyme inhibitors and targeted therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of novel kinase inhibitors. Researchers utilized Methyl 6-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylate as a precursor to develop potent and selective inhibitors of protein kinases involved in inflammatory pathways. The study reported significant improvements in inhibitor specificity and bioavailability compared to previous generations of compounds, underscoring the importance of this intermediate in medicinal chemistry.

In parallel, advances in chemical biology have revealed new applications for this compound in probe development. A recent publication in ACS Chemical Biology detailed its use in creating activity-based probes for studying enzyme function in live cells. The difluoromethyl group's unique properties enabled researchers to track enzyme activity with high precision, opening new avenues for understanding cellular processes and disease mechanisms.

The pharmaceutical industry has also taken note of this compound's potential. Several patent applications filed in 2023-2024 describe its incorporation into drug candidates targeting metabolic disorders and oncology indications. These applications highlight the compound's role in improving drug-like properties such as metabolic stability and membrane permeability.

From a synthetic chemistry perspective, recent work has focused on optimizing the production and purification of Methyl 6-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylate. A 2024 study in Organic Process Research & Development presented a scalable, high-yield synthesis route that addresses previous challenges with byproduct formation, making the compound more accessible for research and development purposes.

Looking forward, researchers anticipate that this compound will play an increasingly important role in fragment-based drug discovery and covalent inhibitor development. Its unique combination of reactivity and stability makes it particularly valuable for creating targeted covalent inhibitors, an area that has seen growing interest in recent years. Ongoing studies are exploring its potential in addressing challenging drug targets that have proven resistant to conventional approaches.